2-(4-methoxyphenyl)-N-octylacetamide

• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-octylacetamide
• InChI: InChI=1S/C17H27NO2/c1-3-4-5-6-7-8-13-18-17(19)14-15-9-11-16(20-2)12-10-15/h9-12H,3-8,13-14H2,1-2H3,(H,18,19)
• InChI Key: QEZRPHHOROMCDX-UHFFFAOYSA-N
• SMILES: CCCCCCCCNC(=O)CC1=CC=C(C=C1)OC

Description

2-(4-Methoxyphenyl)-N-octylacetamide is an acetamide derivative featuring a 4-methoxyphenyl group at the α-carbon and an octyl chain attached to the nitrogen atom. The methoxy group at the para position of the phenyl ring contributes electron-donating effects, which influence the compound’s electronic properties and solubility.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The biological and physicochemical properties of acetamide derivatives are highly dependent on substituents. Below is a comparative analysis of 2-(4-methoxyphenyl)-N-octylacetamide with structurally related compounds:

Compound Name	Substituents	Molecular Weight	Key Properties/Biological Activity	References
2-(4-Methoxyphenyl)-N-octylacetamide	N-octyl, 4-methoxyphenyl	~293.4 g/mol	High lipophilicity (octyl chain); potential enhanced bioavailability due to improved membrane diffusion	-
N-[2-(4-Methoxyphenyl)ethyl]acetamide (3a)	N-ethyl, 4-methoxyphenyl	207.3 g/mol	IC₅₀ = 69 µM (protein tyrosine inhibition); 25.1% blood sugar reduction in rat models
2-(4-Methoxyphenyl)-N-methyl-2-oxoacetamide	N-methyl, 4-methoxyphenyl, α-keto	193.2 g/mol	Identified in marine tunicate extracts; structural simplicity but lower metabolic stability
N-(4-Methoxyphenyl)acetamide	N-H, 4-methoxyphenyl	165.2 g/mol	Basic scaffold; limited lipophilicity; used as a reference in crystallography studies
2-Azido-N-(4-methoxyphenyl)acetamide	N-azido, 4-methoxyphenyl	206.2 g/mol	Reactive azido group enables click chemistry applications; moderate solubility in polar solvents

Key Findings:

Chain Length and Lipophilicity: The octyl chain in 2-(4-methoxyphenyl)-N-octylacetamide significantly increases lipophilicity compared to shorter-chain analogs like N-ethyl (3a) or N-methyl derivatives. This property may enhance tissue penetration but could reduce aqueous solubility .

Electron-Donating Effects :

• The 4-methoxyphenyl group in all listed compounds enhances π-electron delocalization, as observed in emission spectra studies. However, bulky substituents (e.g., octyl) may sterically hinder interactions with biological targets compared to smaller groups like ethyl or methyl .

Biological Activity: N-[2-(4-Methoxyphenyl)ethyl]acetamide derivatives (e.g., 3a) demonstrate hypoglycemic activity, with IC₅₀ values correlating with chain length and substituent electronic effects. The octyl analog’s activity remains uncharacterized but may follow similar trends .

Synthetic Utility :

• Azido analogs (e.g., 2-azido-N-(4-methoxyphenyl)acetamide) serve as intermediates for Huisgen cycloaddition, whereas the octyl derivative’s synthetic applications are less explored but could involve alkylation of acetamide precursors .

Contradictions and Limitations:

• A 3D-QSAR model predicted inhibitory activity for compound 3a > 3b > 3c, but experimental IC₅₀ values showed 3a > 3c > 3b, underscoring the need for empirical validation of computational models .
• Spectral data for 2-(4-methoxyphenyl)-N-octylacetamide are absent in the evidence, limiting direct comparison of electronic properties with analogs like N-(4-methoxyphenyl)acetamide .